N-(2-{[6-(4,5-dimethyl-1H-imidazol-1-yl)-4-pyrimidinyl]amino}ethyl)-3,4-difluorobenzenesulfonamide

• IUPAC Name: N-[2-[[6-(4,5-dimethylimidazol-1-yl)pyrimidin-4-yl]amino]ethyl]-3,4-difluorobenzenesulfonamide
• InChI: InChI=1S/C17H18F2N6O2S/c1-11-12(2)25(10-23-11)17-8-16(21-9-22-17)20-5-6-24-28(26,27)13-3-4-14(18)15(19)7-13/h3-4,7-10,24H,5-6H2,1-2H3,(H,20,21,22)
• InChI Key: NGDSNGDVBYJBQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C=N1)C2=NC=NC(=C2)NCCNS(=O)(=O)C3=CC(=C(C=C3)F)F)C
• Molecular Formula: C17H18F2N6O2S
• Molecular Weight: 408.4 g/mol

Description

N-(2-{[6-(4,5-dimethyl-1H-imidazol-1-yl)-4-pyrimidinyl]amino}ethyl)-3,4-difluorobenzenesulfonamide is a useful research compound. Its molecular formula is C17H18F2N6O2S and its molecular weight is 408.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 408.11800134 g/mol and the complexity rating of the compound is 607. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely depending on the specific compound and its biological target. For example, some imidazole derivatives have been found to have antitumor potential.

Future Directions

Given the wide range of biological activities exhibited by imidazole derivatives, there is significant potential for the development of new drugs based on this structure. Future research will likely continue to explore the synthesis and biological activity of novel imidazole derivatives.